Cas no 1214327-91-9 (4'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl)

• Product Name: 4'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl
• CAS No: 1214327-91-9
• MF: C₁₄H₁₀F₄O
• MW: 270.222218036652
• CID: 4789876
• Update Time: 2025-06-23

4'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-fluoro-2-methoxy-6-(trifluoromethyl)biphenyl
• 4'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H10F4O/c1-19-12-4-2-3-11(14(16,17)18)13(12)9-5-7-10(15)8-6-9/h2-8H,1H3
• InChI Key： LECLOEFGHKENGY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1C1C=CC(=CC=1)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2

Additional information on 4'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl

Introduction to 4'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl (CAS No: 1214327-91-9)

4'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl, identified by the CAS number 1214327-91-9, is a biphenyl derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules characterized by the presence of fluorine, methoxy, and trifluoromethyl substituents, which are known to enhance metabolic stability, binding affinity, and overall efficacy in drug design.

The structural framework of 4'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl consists of two phenyl rings connected by a single bond, with specific functional groups attached at designated positions. The fluoro group at the 4' position, the methoxy group at the 2 position, and the trifluoromethyl group at the 6 position contribute to its distinct chemical profile. These substituents not only influence the electronic properties of the molecule but also play a crucial role in modulating its interactions with biological targets.

In recent years, there has been a growing interest in biphenyl derivatives as pharmacophores due to their ability to exhibit a wide range of biological activities. The introduction of halogen atoms, particularly fluorine and trifluoromethyl groups, has been particularly effective in improving the pharmacokinetic properties of drug candidates. For instance, the fluoro group can enhance binding affinity by increasing lipophilicity and reducing metabolic susceptibility, while the trifluoromethyl group can improve metabolic stability by resisting oxidative degradation.

One of the most compelling aspects of 4'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl is its potential application in the development of novel therapeutic agents. Current research suggests that this compound may exhibit inhibitory activity against various enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. The methoxy group, in particular, has been shown to enhance solubility and bioavailability, making it an attractive moiety for drug design.

Recent studies have highlighted the importance of fluorinated biphenyls in medicinal chemistry. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that compounds containing fluoro-substituted biphenyl cores exhibit potent activity against kinases, which are key targets in cancer therapy. The study specifically examined derivatives similar to 4'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl, revealing that modifications at the 2 and 6 positions can significantly enhance binding affinity and selectivity.

The agrochemical industry has also benefited from the use of biphenyl derivatives. The structural features of compounds like 4'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl make them suitable candidates for developing novel pesticides and herbicides. The presence of fluorine and methoxy groups can improve their stability against environmental degradation while maintaining efficacy against target pests. This has led to several patents being filed for fluorinated biphenyl-based agrochemicals in recent years.

In terms of synthetic chemistry, 4'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl presents an interesting challenge due to its complex substitution pattern. Advanced synthetic methodologies have been developed to access this compound efficiently. One such approach involves cross-coupling reactions between halogenated biphenyl precursors followed by functional group transformations. These methods often require careful optimization to achieve high yields and purity.

The spectroscopic properties of 4'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl have also been extensively studied. Nuclear magnetic resonance (NMR) spectroscopy reveals distinct chemical shifts for each proton and carbon atom due to the presence of multiple electronegative substituents. Mass spectrometry confirms the molecular weight and fragmentation patterns consistent with its structure. These analytical data are crucial for verifying the identity and purity of the compound during synthesis and characterization.

Future research directions for 4'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl include exploring its potential as a lead compound for drug discovery. High-throughput screening (HTS) campaigns could be employed to identify novel bioactivities associated with this molecule or its derivatives. Additionally, computational modeling techniques such as molecular docking can be used to predict binding interactions with biological targets, providing insights into its mechanism of action.

The environmental impact of fluorinated compounds is another important consideration. While these molecules offer numerous advantages in drug design, their persistence in the environment raises concerns about long-term ecological effects. Therefore, future studies should also focus on developing biodegradable analogs or exploring green chemistry approaches to minimize environmental footprint.

In conclusion,4'-Fluoro-2-methoxy-6-(trifluoromethyl)biphenyl (CAS No: 1214327-91-9) is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an attractive candidate for further research aimed at developing novel therapeutic agents and sustainable agrochemicals. As our understanding of fluorinated molecules continues to grow,this compound will undoubtedly play a valuable role in advancing chemical biology and drug discovery efforts worldwide.